Cas no 920399-43-5 (2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide
• CAS No: 920399-43-5
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5496636
• Update Time: 2025-05-19

2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-[2-(6-phenylpyridazin-3-yl)oxyethyl]benzenesulfonamide
• 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide

• Inchi： 1S/C20H21N3O5S/c1-26-16-8-10-18(27-2)19(14-16)29(24,25)21-12-13-28-20-11-9-17(22-23-20)15-6-4-3-5-7-15/h3-11,14,21H,12-13H2,1-2H3
• InChI Key： ZWYZLOFJXGJDAB-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=NN=C(C3=CC=CC=C3)C=C2)(=O)=O)=CC(OC)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide

Introduction to 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide (CAS No. 920399-43-5)

2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide, identified by its CAS number 920399-43-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a benzene ring substituted with methoxy groups at the 2 and 5 positions, coupled with a sulfonamide functional group and an ethoxy chain linked to a phenylpyridazine moiety. The unique structural features of this molecule make it a promising candidate for further investigation in medicinal chemistry, particularly in the development of novel therapeutic agents.

The presence of the dimethoxy substituents on the benzene ring is strategically important as it can influence the electronic properties and binding affinity of the molecule. The sulfonamide group is a well-known pharmacophore that enhances water solubility and improves bioavailability, which are critical factors in drug design. Additionally, the 6-phenylpyridazine moiety introduces a nitrogen-rich heterocyclic system that can interact with biological targets through hydrogen bonding or other non-covalent interactions. These structural elements collectively contribute to the compound's potential as an active pharmaceutical ingredient (API).

In recent years, there has been growing interest in phenylpyridazine derivatives due to their demonstrated biological activity across various therapeutic areas. Studies have shown that compounds containing this scaffold exhibit properties such as kinase inhibition, anti-inflammatory effects, and potential applications in neurodegenerative diseases. The ethoxy chain extending from the sulfonamide group not only adds flexibility to the molecule but also allows for further functionalization, enabling chemists to fine-tune its pharmacological profile.

The synthesis of 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation processes, and protection-deprotection strategies to introduce the desired functional groups in the correct sequence. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. Docking simulations have revealed that the dimethoxy and sulfonamide groups are critical for binding to proteins involved in metabolic pathways and signal transduction. The phenylpyridazine moiety is positioned to interact with hydrophobic pockets or aromatic residues, while the ethoxy chain provides an optimal orientation for further interactions. These insights have guided efforts to optimize the compound's binding affinity and selectivity.

Preclinical studies have begun to explore the pharmacological properties of 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide in vitro and in vivo models. Initial findings suggest that this compound exhibits promising activity against certain cancer cell lines by inhibiting key enzymes involved in cell proliferation. Furthermore, its ability to cross cell membranes due to its lipophilic nature may enhance its therapeutic efficacy. Additional research is needed to evaluate its toxicity profile and potential side effects before moving into human clinical trials.

The development of new drugs is often hampered by challenges such as drug resistance and off-target effects. However, compounds like 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide offer a fresh perspective by combining multiple pharmacophoric elements into a single molecule. This approach can lead to synergistic effects that improve treatment outcomes while minimizing adverse reactions. The growing body of evidence supporting the use of heterocyclic compounds in drug design underscores their importance as building blocks for future therapies.

In conclusion, 2,5-dimethoxy-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide (CAS No. 920399-43-5) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic domains. Its unique structural composition, combined with preliminary biological activity, makes it a valuable asset for ongoing research efforts aimed at developing next-generation pharmaceuticals. As scientists continue to explore its properties and applications, this compound is poised to play a crucial role in shaping future treatments for various diseases.